Cas no 1363404-89-0 (2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride)

• Product Name: 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride
• CAS No: 1363404-89-0
• MF: C₁₁H₁₃ClINO
• MW: 337.584494352341
• CID: 5150087
• Update Time: 2025-05-23

2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-Iodobenzofuran-3-yl)propan-1-aminehydrochloride
• 2-(6-IODOBENZOFURAN-3-YL)PROPAN-1-AMINE HCL
• 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride

• Inchi： 1S/C11H12INO.ClH/c1-7(5-13)10-6-14-11-4-8(12)2-3-9(10)11;/h2-4,6-7H,5,13H2,1H3;1H
• InChI Key： PONVIMBERWAWSF-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC=C2C(C)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 39.2

Additional information on 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride

2-(6-Iodobenzofuran-3-yl)propan-1-amine Hydrochloride: A Comprehensive Overview

The compound 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride, with CAS No. 1363404-89-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug discovery and advanced material synthesis. The name itself highlights key structural elements: the presence of an iodine atom at the 6-position of a benzofuran ring, a propanamine group attached to the 3-position of the benzofuran, and the hydrochloride salt form.

Recent studies have demonstrated that this compound exhibits remarkable biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have explored its potential as a lead compound in the development of novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzofuran moiety is known to confer significant stability and bioavailability, while the iodine substituent enhances its ability to interact with specific protein targets.

In terms of synthesis, 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent amine alkylation. The use of iodine as a substituent facilitates these reactions by activating the aromatic ring toward nucleophilic attack. Recent advancements in catalytic methods have further optimized the synthesis process, enabling higher yields and improved purity levels.

The compound's pharmacokinetic properties have also been extensively studied. Preclinical data indicate that it possesses favorable absorption characteristics and moderate clearance rates, making it a promising candidate for oral drug delivery systems. Additionally, its ability to penetrate blood-brain barrier (BBB) has been highlighted in recent studies, suggesting its potential utility in treating central nervous system (CNS) disorders.

From a materials science perspective, 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride has shown potential as a building block for constructing advanced organic materials, such as coordination polymers and supramolecular assemblies. Its ability to form hydrogen bonds and π–π interactions makes it an ideal component for designing self-assembled nanostructures with tailored functionalities.

In conclusion, 2-(6-Iodobenzofuran-3-yl)propan-1-amine hydrochloride stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for both academic research and industrial development.